molecular formula C9H16O2 B15268411 3-Butyloxolane-3-carbaldehyde

3-Butyloxolane-3-carbaldehyde

Cat. No.: B15268411
M. Wt: 156.22 g/mol
InChI Key: BOPBDNSHCOXGPT-UHFFFAOYSA-N
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Description

3-Butyloxolane-3-carbaldehyde is a cyclic ether derivative containing a tetrahydrofuran (oxolane) ring substituted with a butyl group and a carbaldehyde functional group at the 3-position. This compound combines the reactivity of an aldehyde with the steric and electronic effects of the oxolane ring and alkyl chain.

Properties

Molecular Formula

C9H16O2

Molecular Weight

156.22 g/mol

IUPAC Name

3-butyloxolane-3-carbaldehyde

InChI

InChI=1S/C9H16O2/c1-2-3-4-9(7-10)5-6-11-8-9/h7H,2-6,8H2,1H3

InChI Key

BOPBDNSHCOXGPT-UHFFFAOYSA-N

Canonical SMILES

CCCCC1(CCOC1)C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Butyloxolane-3-carbaldehyde typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the reaction of butyraldehyde with dihydrofuran in the presence of an acid catalyst. The reaction conditions often include moderate temperatures and the use of solvents like dichloromethane to facilitate the reaction.

Industrial Production Methods: In an industrial setting, the production of 3-Butyloxolane-3-carbaldehyde may involve continuous flow processes to ensure high yield and purity. The use of advanced catalytic systems and optimized reaction parameters can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 3-Butyloxolane-3-carbaldehyde undergoes various chemical reactions, including:

    Oxidation: It can be oxidized to form corresponding carboxylic acids.

    Reduction: Reduction reactions can convert it into alcohols.

    Substitution: It can participate in nucleophilic substitution reactions, where the aldehyde group is replaced by other functional groups.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents like sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

    Substitution: Reagents such as Grignard reagents (RMgX) and organolithium compounds (RLi) are employed for substitution reactions.

Major Products Formed:

    Oxidation: Butyric acid derivatives.

    Reduction: Butanol derivatives.

    Substitution: Various substituted oxolane derivatives.

Scientific Research Applications

3-Butyloxolane-3-carbaldehyde has a wide range of applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

    Biology: It serves as a building block for the synthesis of biologically active compounds.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Butyloxolane-3-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to modifications in their activity. Additionally, the oxolane ring can participate in hydrogen bonding and other non-covalent interactions, influencing the compound’s biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The following compounds share functional or structural similarities with 3-Butyloxolane-3-carbaldehyde:

3-Chlorobenzaldehyde (CAS 587-04-2)
  • Structure : Aromatic aldehyde with a chlorine substituent at the meta position.
  • Key Differences :
    • Lacks the oxolane ring and alkyl chain, leading to distinct solubility and volatility.
    • Higher reactivity of the aldehyde group due to electron-withdrawing effects of the chlorine atom .
  • Applications : Used in manufacturing and laboratory settings as a precursor for dyes, agrochemicals, or pharmaceuticals .
2-Methyl-1,3-dioxolane (CAS 497-26-7)
  • Structure : Five-membered cyclic ether with a methyl group.
  • Key Differences :
    • Contains a dioxolane ring (two oxygen atoms) instead of a single oxygen in oxolane.
    • Lacks the aldehyde group, reducing its reactivity in nucleophilic additions or oxidations .
  • Applications : Likely used as a solvent or stabilizer due to its ether functionality.

Physicochemical Properties (Theoretical Comparison)

Property 3-Butyloxolane-3-carbaldehyde (Predicted) 3-Chlorobenzaldehyde 2-Methyl-1,3-dioxolane
Molecular Weight ~170 g/mol 140.57 g/mol 88.11 g/mol
Boiling Point Moderate (≈200–220°C*) 213–215°C 94–96°C
Reactivity High (aldehyde group) High (chlorine stabilizes resonance) Low (stable ether)
Solubility Moderate in polar solvents Soluble in organic solvents Miscible with water

*Predicted based on alkyl chain length and functional groups.

Reactivity and Stability

  • 3-Butyloxolane-3-carbaldehyde : The aldehyde group is prone to oxidation (e.g., forming carboxylic acids) and nucleophilic attacks (e.g., Grignard reactions). The oxolane ring may enhance steric hindrance, slowing certain reactions.
  • 3-Chlorobenzaldehyde : The chlorine atom directs electrophilic substitution reactions to the para position, while the aldehyde participates in condensation reactions (e.g., forming Schiff bases) .
  • 2-Methyl-1,3-dioxolane : The ether linkage is chemically inert under mild conditions, making it suitable as a solvent or protecting group .

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